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Compound of Interest

Compound Name:
3'-

(Trifluoromethylthio)acetophenone

Cat. No.: B1303372 Get Quote

CAS Number: 56773-33-2

This technical guide provides a comprehensive overview of 3'-
(Trifluoromethylthio)acetophenone, a chemical compound of interest to researchers,

scientists, and professionals in drug development. This document outlines its chemical

properties, synthesis, safety information, and potential applications.

Chemical and Physical Properties
3'-(Trifluoromethylthio)acetophenone, with the IUPAC name 1-[3-

(trifluoromethylsulfanyl)phenyl]ethanone, is an organic compound containing a

trifluoromethylthio group and a ketone. The presence of the sulfur and fluorine atoms imparts

unique electronic and steric properties to the molecule, making it a subject of interest in

medicinal and materials chemistry.

Table 1: Chemical and Physical Properties of 3'-(Trifluoromethylthio)acetophenone
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Property Value

CAS Number 56773-33-2

Molecular Formula C₉H₇F₃OS

Molecular Weight 220.21 g/mol

IUPAC Name 1-[3-(trifluoromethylsulfanyl)phenyl]ethanone

Synonyms

3'-(Trifluoromethylthio)acetophenone, 1-{3-

[(Trifluoromethyl)sulphanyl]phenyl}ethan-1-one,

3-Acetylphenyl trifluoromethyl sulphide

Appearance Clear orange liquid

Purity Typically ≥94%

Note: Physical properties such as melting point, boiling point, and density are not consistently

reported in publicly available literature and may vary depending on the supplier and purity.

Synthesis and Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 3'-
(Trifluoromethylthio)acetophenone are not widely published in peer-reviewed journals, the

synthesis of related aryl trifluoromethyl thioethers often involves the trifluoromethylthiolation of

an aryl halide or a diazonium salt. A plausible synthetic route could involve the reaction of a 3-

acetylphenyl derivative with a trifluoromethylthiolating agent.

A general workflow for a potential synthesis is outlined below. This is a conceptual workflow

and would require optimization and validation in a laboratory setting.
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Caption: Conceptual workflow for the synthesis of 3'-(Trifluoromethylthio)acetophenone.

Applications in Research and Drug Development
The trifluoromethylthio (-SCF₃) group is of significant interest in drug design. Its strong

electron-withdrawing nature and high lipophilicity can favorably influence a molecule's

pharmacokinetic and pharmacodynamic properties, such as metabolic stability, membrane

permeability, and binding affinity.[1]

While no specific drug development projects or interactions with signaling pathways involving

3'-(Trifluoromethylthio)acetophenone have been identified in the public domain, compounds

containing the trifluoromethylthio acetophenone scaffold are subjects of research. The

biological activity of derivatives is an area of exploration. For instance, various

trifluoromethylated compounds have shown promise in the development of anti-inflammatory

and anticancer agents.[2] The core structure of 3'-(Trifluoromethylthio)acetophenone could

serve as a building block for the synthesis of novel therapeutic candidates.

Safety and Handling
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3'-(Trifluoromethylthio)acetophenone is considered a hazardous substance and should be

handled with appropriate safety precautions in a well-ventilated area.

Table 2: GHS Hazard Statements for 3'-(Trifluoromethylthio)acetophenone

Hazard Code Statement

H302 Harmful if swallowed

H312 Harmful in contact with skin

H315 Causes skin irritation

H319 Causes serious eye irritation

H332 Harmful if inhaled

H335 May cause respiratory irritation

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles.

Skin Protection: Wear protective gloves and clothing.

Respiratory Protection: Use a NIOSH-approved respirator when handling this compound.

First Aid Measures:

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you

feel unwell.

If on Skin: Wash with plenty of water.

If Inhaled: Remove person to fresh air and keep comfortable for breathing.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.
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The logical relationship for handling a chemical spill of this nature is outlined in the following

diagram.

Spill Detected
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Contain Spill

Absorb with Inert Material

Collect and Dispose
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Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill.

Conclusion
3'-(Trifluoromethylthio)acetophenone is a chemical intermediate with potential applications

in the synthesis of novel compounds, particularly in the fields of medicinal chemistry and

materials science. The presence of the trifluoromethylthio group suggests that its derivatives

could exhibit interesting biological activities. Further research is needed to fully elucidate its

properties, develop efficient and scalable synthetic methods, and explore its potential as a

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1303372?utm_src=pdf-body-img
https://www.benchchem.com/product/b1303372?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


building block for new technologies and therapeutics. Researchers and drug development

professionals should handle this compound with care, adhering to strict safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1303372?utm_src=pdf-custom-synthesis
https://enamine.net/building-blocks/medchem/trifluoromethylthio-scf3-compounds
https://www.mdpi.com/1424-8247/18/4/561
https://www.benchchem.com/product/b1303372#3-trifluoromethylthio-acetophenone-cas-number-and-properties
https://www.benchchem.com/product/b1303372#3-trifluoromethylthio-acetophenone-cas-number-and-properties
https://www.benchchem.com/product/b1303372#3-trifluoromethylthio-acetophenone-cas-number-and-properties
https://www.benchchem.com/product/b1303372#3-trifluoromethylthio-acetophenone-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1303372?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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